1-(3,4-dimethoxybenzyl)-4-[2-(trifluoromethyl)benzyl]piperazine
Overview
Description
1-(3,4-dimethoxybenzyl)-4-[2-(trifluoromethyl)benzyl]piperazine, also known as TFMPP, is a synthetic compound that belongs to the piperazine family. It was first synthesized in the late 1970s and has been used in scientific research to study its mechanism of action and physiological effects.
Mechanism of Action
1-(3,4-dimethoxybenzyl)-4-[2-(trifluoromethyl)benzyl]piperazine acts as an agonist on the 5-HT1B and 5-HT2C receptors, leading to an increase in serotonin activity in the brain. This can result in various physiological effects, including changes in mood, appetite, and sleep.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been reported to increase locomotor activity and induce hyperthermia in rodents. It has also been shown to decrease food intake and increase water intake in rats. In humans, this compound has been reported to induce feelings of euphoria and relaxation.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3,4-dimethoxybenzyl)-4-[2-(trifluoromethyl)benzyl]piperazine in lab experiments is its specificity for the 5-HT1B and 5-HT2C receptors, which allows researchers to study the effects of these receptors in isolation. However, one limitation is that this compound has been shown to have off-target effects on other serotonin receptors, which can complicate data interpretation.
Future Directions
There are several future directions for research on 1-(3,4-dimethoxybenzyl)-4-[2-(trifluoromethyl)benzyl]piperazine. One area of interest is the role of this compound in the regulation of appetite and weight. Another area of interest is the potential therapeutic applications of this compound, particularly in the treatment of mood disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on other serotonin receptors.
Scientific Research Applications
1-(3,4-dimethoxybenzyl)-4-[2-(trifluoromethyl)benzyl]piperazine has been used in scientific research to study its effects on the central nervous system. It has been shown to have serotonin receptor agonist activity, specifically on the 5-HT1B and 5-HT2C receptors. This makes this compound a useful tool for studying the role of these receptors in various physiological processes.
properties
IUPAC Name |
1-[(3,4-dimethoxyphenyl)methyl]-4-[[2-(trifluoromethyl)phenyl]methyl]piperazine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25F3N2O2/c1-27-19-8-7-16(13-20(19)28-2)14-25-9-11-26(12-10-25)15-17-5-3-4-6-18(17)21(22,23)24/h3-8,13H,9-12,14-15H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIFZQXYZDRUSGU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CN2CCN(CC2)CC3=CC=CC=C3C(F)(F)F)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25F3N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.